Cas no 19923-09-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
- 19923-09-2
- 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
- NSC-149004
- NSC149004
- DTXSID20404329
-
-
- Inchi: InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
- InChI Key: IZHXLJVMXFNLIR-UHFFFAOYSA-N
- SMILES: CCOC(=O)NC(=S)N1C(=NC=N1)N
Computed Properties
- Exact Mass: 215.04787
- Monoisotopic Mass: 215.04769572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 95.06
Related Literature
-
Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
-
Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
-
Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
-
Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
19923-09-2 ( ) Related Products
- 895021-99-5(N-(2,4-dimethylphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)
- 23515-45-9(Desacetyl Diltiazem Hydrochloride (50 mg))
- 1031975-79-7(N-(3-chloro-4-methoxyphenyl)-2-{[3-(4-phenylpiperazin-1-yl)pyrazin-2-yl]sulfanyl}acetamide)
- 2227863-50-3((2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-amine)
- 1439823-61-6(tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate)
- 1879334-53-8(benzyl N-ethyl-N-(3-hydroxyphenyl)carbamate)
- 91569-18-5(methyl 2-aminonaphthalene-1-carboxylate)
- 246510-69-0(benzyl (3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 1261490-22-5(5-Hydroxypyrazine-2-carbonyl chloride)
- 1592856-27-3(5-cyclopropyl-N-methylthiazol-2-amine)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
